Cas no 898631-03-3 (N2-(4-butylphenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(4-butylphenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 898631-03-3
• MF: C₂₄H₃₀N₆O
• MW: 418.534604549408
• CID: 5486050
• Update Time: 2025-10-31

N2-(4-butylphenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-(4-butylphenyl)-4-N-(4-methylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• N2-(4-butylphenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C24H30N6O/c1-3-4-5-19-8-12-21(13-9-19)26-23-27-22(25-20-10-6-18(2)7-11-20)28-24(29-23)30-14-16-31-17-15-30/h6-13H,3-5,14-17H2,1-2H3,(H2,25,26,27,28,29)
• InChI Key： VVZMWAIPVQESOW-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C2=NC(N([H])C3C([H])=C([H])C(C([H])([H])[H])=C([H])C=3[H])=NC(N([H])C3C([H])=C([H])C(=C([H])C=3[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=N2)C([H])([H])C1([H])[H]

Additional information on N2-(4-butylphenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

N2-(4-Butylphenyl)-N4-(4-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-Triazine-2,4-diamine: A Comprehensive Overview

N2-(4-Butylphenyl)-N4-(4-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898631-03-3) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The chemical structure of N2-(4-Butylphenyl)-N4-(4-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine is composed of a central triazine ring substituted with two aromatic diamine groups and a morpholine moiety. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The butyl and methyl substituents on the aromatic rings contribute to the lipophilicity of the compound, which is crucial for its bioavailability and cellular uptake. The morpholine group enhances the solubility and stability of the molecule in aqueous environments.

The molecular formula of N2-(4-Butylphenyl)-N4-(4-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine is C₂₃H₂₉N₅O, with a molecular weight of approximately 387.51 g/mol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of N2-(4-Butylphenyl)-N4-(4-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine involves several well-established chemical reactions. One common approach is the condensation reaction between 2-chloro-4,6-diamino-1,3,5-triazine and 4-butylaniline followed by subsequent reactions with 4-methylaniline and morpholine. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing byproduct formation. Additionally, green chemistry principles are increasingly being applied to optimize the synthetic processes for large-scale production.

Biological Activities

N2-(4-Butylphenyl)-N4-(4-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine has been extensively studied for its potential biological activities. One of its key applications is in the field of anticancer research. Studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, N2-(4-Butylphenyl)-N4-(4-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine has shown promise as an anti-inflammatory agent. Preclinical studies have indicated that it can effectively reduce inflammation by modulating cytokine production and inhibiting pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Clinical Trials and Therapeutic Potential

The therapeutic potential of N2-(4-Butylphenyl)-N4-(4-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine is currently being evaluated in several clinical trials. Early-phase trials have focused on assessing the safety and tolerability of the compound in human subjects. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses.

Ongoing clinical trials are exploring the efficacy of this compound in treating various diseases such as cancer and inflammatory disorders. Phase II trials are underway to evaluate its effectiveness in combination with other standard therapies. These studies aim to provide a comprehensive understanding of the pharmacokinetics and pharmacodynamics of N2-(4-Butylphenyl)-N4-(4-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine, paving the way for its potential use as a novel therapeutic agent.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and recent research has shed light on new applications for compounds like N2-(4-butylphenyl)-N (-methylpheny_)--6^- (morpholin^- -y^)--1^, _, -triaziⁿ e^- -diamine (CAS No. 898631--0)b). For instance,ronde)g,researchers are investigating its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis.,
,
,
,
In addition to its direct therapeutic effects,, this compound is also being explored for its use as a lead molecule in drug discovery programs., Structure-based drug design approaches are being employed to optimize its pharmacological properties,, such as potency,, selectivity,, and bioavailability., These efforts aim to develop more effective derivatives with improved therapeutic profiles.,The future prospects for N(CAS No., 898631-, 03-, 3), are promising., With ongoing research,, we can expect new insights into its mechanisms of action,, novel applications,, and potential therapeutic uses., As our understanding deepens,, this compound may play a significant role in advancing medical treatments for various diseases., Its unique combination of chemical properties,, biological activities,, and safety profile makes it an exciting candidate for further investigation.,In conclusion,, N(CAS No., 898631-, 03-, 3), is a versatile compound with a wide range of potential applications in medicinal chemistry., Its structural features,, synthetic accessibility,, biological activities,, and safety profile make it an attractive target for further research., As new findings emerge,, we can anticipate that this compound will continue to contribute to scientific advancements in drug discovery and development., Its potential as an anticancer agent,, anti-inflammatory drug,, neuroprotective agent,, or lead molecule for drug design highlights its significance in modern pharmaceutical research.,